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Introduction

Microcline (KAISizOs) is a significant rock-forming tectosilicate mineral and a key member of
the alkali feldspar group.[1] As the low-temperature polymorph of potassium feldspar, it is a
common and often abundant constituent of felsic plutonic rocks, most notably granites and their
associated pegmatites.[2] Its presence, texture, and chemical composition within these rocks
provide valuable insights into the cooling history, petrogenesis, and geochemical evolution of
the granitic magma. This technical guide provides a comprehensive overview of the geological
occurrence of microcline in granites, detailing its formation, identification, and geochemical
characteristics, with a focus on quantitative data and detailed experimental protocols for its
analysis.

Formation and Geological Occurrence of Microcline
in Granites
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Microcline is characteristically found in plutonic igneous rocks that have cooled slowly at
considerable depths, such as granites, syenites, and granodiorites.[2][3] It is the stable
polymorph of K-feldspar at lower temperatures, typically forming from the slow cooling and
ordering of its higher-temperature monoclinic counterpart, orthoclase.[1] This transformation
from a disordered (orthoclase) to an ordered (microcline) arrangement of aluminum and silicon
atoms within the crystal lattice is a key process in the formation of microcline in granitic
intrusions.[4][5]

The presence of microcline is a hallmark of many granite types, including I-type (igneous-
derived), S-type (sedimentary-derived), and A-type (anorogenic) granites. While it is a major
constituent in all three, its abundance and association with other minerals can vary, reflecting
the distinct petrogenesis of each granite type. In S-type granites, which are peraluminous,
microcline is often associated with muscovite and cordierite.[6] In I-type granites, which are
typically metaluminous, it coexists with minerals like hornblende and biotite.[7] A-type granites,
which can be metaluminous to peralkaline, also commonly contain microcline.[8]

A significant feature of microcline in granites is its common intergrowth with albite (NaAlSisOs),
forming a texture known as perthite. This texture results from the exsolution of a sodic
plagioclase phase from the host potassic feldspar during cooling, as the solid solution between
the two end-members becomes immiscible at lower temperatures.

Quantitative Data on Microcline in Granites

The abundance and chemical composition of microcline are critical parameters in the
classification and petrogenetic interpretation of granites. The following tables summarize
guantitative data on the modal abundance and chemical composition of microcline from various

granite types.

Modal Abundance of Microcline in Granites

The volume percentage of microcline in granites can vary significantly depending on the
specific granite type and its degree of differentiation.
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. ) Other Major
Microcline

Granite Type Rock Name Minerals Source
(vol%)
(vol%)

Quartz (62.29),
Plagioclase

Not Specified Granite 18.59 (6.89), Muscovite  [9]
(15.71), Biotite
(14.85)

Quartz (27),
N ) Plagioclase,
Not Specified Granite 36 o [10]
Biotite,

Muscovite

Chemical Composition of Microcline in Granites

The chemical composition of microcline, including its major and trace element concentrations,
provides valuable information about the geochemical environment during its crystallization.
Electron probe microanalysis (EPMA) is a common technique for determining the major and
minor element composition, while trace elements are often analyzed by methods such as Laser
Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS).

Table 2.1: Major and Minor Element Composition of Microcline in Granite (wt%)
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Oxide Granite Test Hole 1
SiO2 64.4

Al203 18.6

FeO 0.06

CaO 0.04

Na20 1.12

K20 15.1

Total 99.32

Data from Electron Microprobe Analysis

Table 2.2: Trace Element Composition of Microcline in Granitic Pegmatites (ppm)
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Element Pegmatite Type | Pegmatite Type Il Pegmatite Type Il
Rb 283 - 489 496 - 1050 1065 - 3729
Sr 39-110 25-101 16 - 65

Ba 134 - 1019 22 - 253 11-58

Cs 10-29 22-93 47 - 288

Pb 104 - 431 55 -280 33-157
Ga 17 - 28 21-38 26 - 49

Sn <10 <10-15 11-42

Y <10 <10-18 11-38

Zr 11-41 <10-25 <10-15

Nb <10 <10-13 11-21

Ta <1 <1l-2 1-5

Data from X-ray

Fluorescence (XRF)

Experimental Protocols

Accurate identification and quantification of microcline in granites require meticulous sample

preparation and analytical procedures. The following sections detail the standard experimental

protocols for petrographic and X-ray diffraction analysis.

Petrographic Analysis: Thin Section Preparation and
Optical Microscopy

Petrographic analysis of thin sections is a fundamental technique for identifying microcline and

observing its textural relationships with other minerals.

3.1.1. Thin Section Preparation

© 2026 BenchChem. All rights reserved.

5/13

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14602288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Selection and Cutting: A representative, fresh (unweathered) sample of the granite is
selected. A thin slab, approximately 1 cm thick, is cut from the sample using a diamond-
bladed rock saw.

e Mounting: One side of the slab is ground flat and smooth using progressively finer abrasive
powders (e.g., silicon carbide) on a lapping wheel. The smoothed surface is then bonded to
a glass microscope slide using an epoxy resin.

 Slicing and Grinding: The excess rock material is cut off, leaving a thin slice attached to the
slide. The slice is then ground down to a standard thickness of 30 micrometers (um) using
precision grinding equipment. The thickness is monitored by observing the interference
colors of known minerals (e.g., quartz) under a polarizing microscope.

e Polishing and Coverslipping: The 30 pum thick section is polished with a fine diamond paste
to achieve a smooth, optically flat surface. A cover glass is then mounted on top of the rock
section using a mounting medium (e.g., Canada balsam or a synthetic resin) to protect the
sample and improve image quality.

3.1.2. ldentification of Microcline in Thin Section

Microcline is identified under a polarizing microscope based on its characteristic optical
properties:

o Color and Pleochroism: In plane-polarized light, microcline is colorless and non-pleochroic.

o Relief: It exhibits low negative relief.

» Birefringence: In cross-polarized light, microcline shows low first-order interference colors
(typically gray and white).

e Twinning: The most diagnostic feature of microcline is its characteristic "tartan" or cross-
hatched twinning, which results from the combination of Albite and Pericline twin laws.[1]
This twinning is a result of the transformation from monoclinic orthoclase to triclinic
microcline.[1]

o Extinction: Due to the fine and complex twinning, extinction is often undulose or patchy.
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o Cleavage: Microcline has two good cleavages at nearly 90 degrees.

Quantitative X-ray Diffraction (XRD) Analysis using the
Rietveld Method

Quantitative XRD with Rietveld refinement is a powerful technique for determining the modal
abundance of microcline and other minerals in a granite sample.

3.2.1. Sample Preparation

e Crushing and Grinding: A representative sample of the granite (50-100 g) is crushed to a
coarse powder using a jaw crusher or by hand in a mortar.[7] Shearing forces should be
minimized to avoid amorphization.[7]

e Micronizing: The crushed sample is then micronized to a fine powder with a particle size of
less than 10 um.[7] This is typically achieved using a McCrone micronizing mill with a
grinding agent like ethanol to prevent structural damage.[7][11]

e Homogenization and Internal Standard: A known weight of an internal standard (e.qg.,
corundum, zincite, or rutile) is added to a precisely weighed aliquot of the micronized sample
(typically around 10 wt%).[9] The mixture is then thoroughly homogenized. The internal
standard is a crystalline material not present in the original sample and is used to determine
the amount of amorphous or unidentified phases.

o Sample Mounting: The powdered mixture is carefully packed into a sample holder for the
XRD instrument. Side-loading or back-loading techniques are recommended to minimize
preferred orientation of mineral grains.[7]

3.2.2. Data Collection

 Instrument Setup: The sample is placed in an X-ray diffractometer. The instrument is
configured with appropriate settings for CuKa radiation, voltage, current, and slit sizes.

o Data Acquisition: A diffraction pattern is collected over a specified angular range (e.g., 5-80°
20) with a defined step size and counting time per step.

3.2.3. Rietveld Refinement
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» Software and Initial Model: The collected XRD pattern is analyzed using Rietveld refinement
software (e.g., GSAS, FullProf, TOPAS). An initial structural model is created that includes
the crystal structure data for all expected minerals in the granite (microcline, quartz,
plagioclase, micas, etc.) and the internal standard.

o Refinement Process: The software performs a least-squares refinement to fit a calculated
diffraction pattern to the experimental data. The refinement process iteratively adjusts
various parameters, including:

o

Scale factors: Proportional to the weight fraction of each phase.

[¢]

Unit cell parameters: For each mineral phase.

[¢]

Peak shape parameters: To model the shape of the diffraction peaks.

[e]

Background parameters: To model the background signal.

o

Preferred orientation parameters: To correct for non-random crystal orientations.

» Quantitative Analysis: Once a good fit between the calculated and observed patterns is
achieved (indicated by low R-values and a visually good fit), the software calculates the
weight percentage of each mineral phase, including microcline. The amount of any
amorphous phase can be determined from the known amount of the internal standard.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key geological processes
and experimental workflows related to the study of microcline in granites.

Granitic Magma Cooling

Slow Cooling &
High-T Granitic Magma Crystallization .| Orthoclase (Monoclinic) | Ordering Transformation . [ Microcline (Triclinic)
(K-feldspar as solid solution) o (Disordered Al/Si) “|  (Ordered Al/Si)
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Figure 1: Transformation of orthoclase to microcline during slow cooling of granitic magma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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